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Compound of Interest

Compound Name: 3-Bromopyrrolidine hydrobromide

CAS No.: 1262769-75-4

Cat. No.: B582379

Get Quote

Executive Summary
3-Bromopyrrolidine hydrobromide (CAS: 1262769-75-4 for racemic; specific enantiomers

available) is a functionalized pyrrolidine scaffold widely used to introduce the pyrrolidine ring

into complex pharmaceutical architectures. Its core value lies in the C3-bromine substituent,

which serves as a versatile electrophilic handle for nucleophilic substitution, allowing the rapid

generation of 3-substituted pyrrolidines found in calcium channel blockers (e.g., Barnidipine

analogs) and muscarinic antagonists (e.g., Darfenacin intermediates). This guide provides a

rigorous technical analysis of its synthesis, spectroscopic signature, and handling

requirements.

Chemical Identity & Physical Properties[1][2][3][4][5]
The molecule exists as a hydrobromide salt to ensure stability, as the free base is prone to

polymerization and degradation.
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Property Data

IUPAC Name 3-Bromopyrrolidine hydrobromide

CAS Number
1262769-75-4 (racemic) 99520-93-1 (S-isomer)

1289584-85-5 (R-isomer)

Molecular Formula

C

H

BrN[1] · HBr

Molecular Weight 230.93 g/mol

Appearance
White to off-white hygroscopic crystalline

powder

Melting Point 135–141 °C (dec.)

Solubility

Soluble in water, DMSO, Methanol; Insoluble in

non-polar solvents (Hexane, Et

O)

Stability
Hygroscopic; store under inert atmosphere at 2–

8 °C. Light sensitive.

Synthesis & Manufacturing Protocols
The synthesis of 3-bromopyrrolidine hydrobromide typically proceeds via the Appel reaction

on N-protected 3-hydroxypyrrolidine. This route is preferred over direct hydrobromination of the

alcohol because it proceeds with Walden inversion, allowing for the stereocontrolled synthesis

of chiral derivatives (e.g., converting (R)-3-hydroxypyrrolidine to (S)-3-bromopyrrolidine).

Synthetic Pathway (Graphviz Diagram)

Figure 1: Stereocontrolled synthesis via Appel reaction and subsequent deprotection.
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Detailed Protocol (Step-by-Step)
Activation & Substitution (Appel Reaction):

Reagents: N-Boc-3-hydroxypyrrolidine (1.0 eq), CBr

(1.2 eq), PPh

(1.5 eq).

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.

Procedure: Dissolve alcohol and CBr

in DCM at 0 °C. Add PPh

portion-wise to control exotherm. Stir at room temperature for 12–18 hours.

Mechanism: Formation of an oxyphosphonium intermediate followed by S

2 attack by bromide, inverting the stereocenter.

Workup: Quench with water, extract with DCM, and purify via silica gel chromatography

(Hexane/EtOAc) to isolate N-Boc-3-bromopyrrolidine.

Deprotection & Salt Formation:

Reagents: 4M HBr in Acetic Acid or Dioxane.

Procedure: Dissolve the N-Boc intermediate in DCM. Add HBr solution dropwise at 0 °C.

Stir for 2–4 hours until TLC indicates consumption of starting material.

Isolation: Concentrate in vacuo. Triturate the residue with diethyl ether to precipitate the

hydrobromide salt. Filter and dry under vacuum/nitrogen.

Characterization Protocols
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Accurate characterization relies heavily on NMR spectroscopy. Note that the chemical shifts

differ significantly between the N-Boc intermediate and the final hydrobromide salt due to the

removal of the electron-withdrawing carbamate and the formation of the ammonium species.

Nuclear Magnetic Resonance (NMR)[1][3][4][7][8]

H NMR (DMSO-d

, 400 MHz)
N-Boc-3-Bromopyrrolidine (Intermediate):

4.85 (m, 1H, C3-H): The methine proton attached to the bromine is significantly
deshielded.

3.70–3.60 (m, 1H) & 3.55–3.30 (m, 3H): Protons at C2 and C5 (alpha to nitrogen).

2.30–2.10 (m, 2H): Protons at C4.

1.35 (s, 9H): Boc tert-butyl group.[2]

3-Bromopyrrolidine Hydrobromide (Product):

9.00–9.50 (br s, 2H): NH

ammonium protons (exchangeable with D

O).

4.90–5.00 (m, 1H, C3-H): Remains deshielded due to bromine.

3.40–3.80 (m, 4H): C2 and C5 protons shift downfield relative to the Boc-protected form
due to the positive charge on nitrogen.

Note: The Boc singlet at 1.35 ppm must be absent.

C NMR (DMSO-d

, 100 MHz)
C3-Br: Expected signal at ~45–55 ppm.
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C2/C5 (C-N): Signals typically appear at ~45–50 ppm and ~50–55 ppm.

C4: Signal at ~30–35 ppm.

Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI+).[3]

Observed Mass:

150.0/152.0 [M+H]

(1:1 ratio due to

Br and

Br isotopes).

Validation: The characteristic 1:1 isotopic pattern is diagnostic for a mono-brominated

compound.

Handling, Stability & Safety
Hygroscopicity: The hydrobromide salt is highly hygroscopic. Exposure to ambient moisture

will lead to "gumming" and potential hydrolysis of the C-Br bond over time. Protocol: Weigh

quickly in a low-humidity environment or glovebox.

Thermal Instability: Avoid heating above 50 °C for extended periods during drying, as

elimination of HBr to form 3-pyrroline (2,5-dihydro-1H-pyrrole) can occur.

Storage: Store in amber vials (light sensitive) under Argon/Nitrogen at 2–8 °C.

Applications in Drug Discovery
3-Bromopyrrolidine is a "privileged scaffold" intermediate. It functions primarily as an

electrophile, allowing the attachment of the pyrrolidine ring to nucleophilic pharmacophores

(phenols, amines, thiols).

Application Workflow (Graphviz Diagram)
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Figure 2: Strategic applications in medicinal chemistry via substitution and elimination pathways.
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Case Study: Barnidipine & Darfenacin
While the commercial synthesis of Barnidipine often employs (S)-1-benzyl-3-pyrrolidinol

directly, the 3-bromo analog serves as a critical alternative for creating derivatives where the

hydroxyl group's nucleophilicity is insufficient or where inversion of stereochemistry is required

during the coupling step. In Darfenacin synthesis, the pyrrolidine ring is a key structural motif

responsible for binding to the M3 muscarinic receptor; the 3-bromo derivative allows for the

exploration of Structure-Activity Relationships (SAR) by enabling the introduction of novel side

chains via displacement reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

